Cas no 6944-98-5 (5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine)

• Product Name: 5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine
• CAS No: 6944-98-5
• MF: C₁₃H₁₇ClN₂S
• MW: 268.805480718613
• CID: 1737616
• PubChem ID: 54611994
• Update Time: 2025-04-21

5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(propan-2-yl)benzyl]-1,3-thiazol-2-amine
• 2-thiazolamine, 5-[[4-(1-methylethyl)phenyl]methyl]-
• 5-(4-Isopropylbenzyl)-1,3-thiazol-2-amine
• 5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-amine,hydrochloride
• 6944-98-5
• NSC-59330
• 5-{[4-(Propan-2-yl)phenyl]methyl}-1,3-thiazol-2-amine--hydrogen chloride (1/1)
• NSC59330
• DTXSID20715447

• Inchi： 1S/C13H16N2S.ClH/c1-9(2)11-5-3-10(4-6-11)7-12-8-15-13(14)16-12;/h3-6,8-9H,7H2,1-2H3,(H2,14,15);1H
• InChI Key： PCMNDEKYTIJKCG-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC=C1CC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 232.10358
• Monoisotopic Mass: 268.0800974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 38.91